Cas no 95823-36-2 (Carboxylic acids,C6-8-neo-)

• Product Name: Carboxylic acids,C6-8-neo-
• CAS No: 95823-36-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 813283
• PubChem ID: 14237
• Update Time: 2025-04-19

Carboxylic acids,C6-8-neo- Chemical and Physical Properties

Names and Identifiers

• Carboxylic acids,C6-8-neo-
• NEOHEPTANOIC ACID
• 4,4-dimethyl valeric acid
• 4,4-dimethyl-pentanoic acid
• Pentanoic acid, 4,4-dimethyl-
• 4,4-DIMETHYLPENTANOICACID
• Pentanoic acid,4,4-dimethyl-
• InChI=1/C7H14O2/c1-7(2,3)5-4-6(8)9/h4-5H2,1-3H3,(H,8,9
• NCIOpen2_002964
• 95823-36-2
• FT-0681341
• HMMSZUQCCUWXRA-UHFFFAOYSA-N
• NS00121982
• Z819990896
• MFCD00101613
• SCHEMBL120318
• CHEMBL4873436
• SY065055
• CS-0440906
• AB7068
• BS-13107
• 1118-47-4
• 4,4-DIMETHYLVALERIC ACID
• AKOS005111150
• CHEBI:180005
• 4,4-dimethylpentanoic acid
• EN300-80467
• LMFA01020144
• BB 0260734
• 4,4-dimethyl pentanoic acid
• 4,4-dimethylpentanoic acid, AldrichCPR
• DTXSID30880579

• Inchi： 1S/C7H14O2/c1-7(2,3)5-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： HMMSZUQCCUWXRA-UHFFFAOYSA-N
• SMILES： OC(CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų